Cas no 937367-26-5 (tert-Butyl 11-aminoundecylcarbamate)

Tert-Butyl 11-aminoundecylcarbamate is a protected amine derivative featuring an undecanyl spacer and a tert-butoxycarbonyl (Boc) protecting group. This compound is particularly useful in organic synthesis and peptide chemistry, where the Boc group provides selective protection for primary amines under mild acidic conditions. The extended 11-carbon chain enhances solubility and flexibility, making it valuable for applications in linker chemistry, bioconjugation, and polymer modification. Its stability under basic conditions allows for orthogonal deprotection strategies in multi-step syntheses. The product is characterized by high purity and consistent performance, ensuring reliability in complex chemical transformations.
tert-Butyl 11-aminoundecylcarbamate structure
937367-26-5 structure
Product Name:tert-Butyl 11-aminoundecylcarbamate
CAS No:937367-26-5
MF:C16H34N2O2
MW:286.453364849091
CID:5085266
PubChem ID:16221264
Update Time:2025-07-21

tert-Butyl 11-aminoundecylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 11-aminoundecylcarbamate
    • 1,1-Dimethylethyl N-(11-aminoundecyl)carbamate (ACI)
    • tert-Butyl (11-aminoundecyl)carbamate
    • 937367-26-5
    • tert-butyl N-(11-aminoundecyl)carbamate
    • BTKYLHCVXRGFLC-UHFFFAOYSA-N
    • F79902
    • N-Boc-undecane-1,11-diamine
    • BP-28259
    • N1-Boc-undecane-1,11-diamine
    • SY343530
    • MFCD02094502
    • CS-0197523
    • C16H34N2O2
    • SCHEMBL964035
    • DB-144557
    • Inchi: 1S/C16H34N2O2/c1-16(2,3)20-15(19)18-14-12-10-8-6-4-5-7-9-11-13-17/h4-14,17H2,1-3H3,(H,18,19)
    • InChI Key: BTKYLHCVXRGFLC-UHFFFAOYSA-N
    • SMILES: O(C(NCCCCCCCCCCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 286.262028332g/mol
  • Monoisotopic Mass: 286.262028332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 64.4

tert-Butyl 11-aminoundecylcarbamate Pricemore >>

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tert-Butyl 11-aminoundecylcarbamate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Chloroform ;  rt; overnight, rt
Reference
Oxobenzindolizinoquinolines as cytotoxic agents and their preparation, pharmaceutical compositions and us ein the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Chloroform ;  24 h, rt
Reference
Investigation of the Lactam Side Chain Length Necessary for Optimal Indenoisoquinoline Topoisomerase I Inhibition and Cytotoxicity in Human Cancer Cell Cultures
Morrell, Andrew; Placzek, Michael S.; Steffen, Jamin D.; Antony, Smitha; Agama, Keli; et al, Journal of Medicinal Chemistry, 2007, 50(9), 2040-2048

Production Method 3

Reaction Conditions
1.1 Solvents: Chloroform ;  rt; 20 h, rt
Reference
Preparation of peptide conjugates as IRAK4 protein kinase degraders
, United States, , ,

Production Method 4

Reaction Conditions
Reference
Site-specific, covalent bioconjugation of proteins
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Phenyl substituted pyrazinoylguanidine sodium channel blockers possessing beta agonist activity
, United States, , ,

Production Method 6

Reaction Conditions
Reference
Aliphatic pyrazinoylguanidine sodium channel blockers with beta agonist activity
, United States, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Chloroform ;  rt; overnight, rt
Reference
Synthesis and biological evaluation of 14-(aminoalkyl-aminomethyl)aromathecins as topoisomerase I inhibitors: Investigating the hypothesis of shared structure-activity relationships
Cinelli, Maris A.; Cordero, Brenda; Dexheimer, Thomas S.; Pommier, Yves; Cushman, Mark, Bioorganic & Medicinal Chemistry, 2009, 17(20), 7145-7155

Production Method 8

Reaction Conditions
1.1 Solvents: Chloroform ;  rt; 24 h, rt
Reference
Preparation of N-substituted indenoisoquinolines as Topoisomerase 1 inhibitors for the treatment of cancer
, United States, , ,

Production Method 9

Reaction Conditions
1.1 Solvents: Chloroform ;  rt; 24 h, rt
Reference
Preparation of N-substituted indenoisoquinolines as antitumor agents and pharmaceutical formulations containing them
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Production Method 10

Reaction Conditions
1.1 Solvents: Chloroform ,  1,4-Dioxane ;  rt; 24 h, rt
Reference
Preparation of N-substituted indenoisoquinolines having topoisomerase I inhibitory activity
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Production Method 11

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Methanol ;  10 h, rt; 12 h, rt
Reference
Preparation of pyrazinoylguanidines as sodium channel blockers with β-agonist activity
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Methanol ;  12 h, rt
Reference
Preparation of phenylpyrazinoylguanidines as sodium channel blockers possessing β-agonist activity
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
1.1 Solvents: Dichloromethane ;  12 h, 25 °C
Reference
Preparation of bifunctional compounds as HMG-CoA reductase degradation-inducing compounds
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Solvents: Chloroform ;  rt
Reference
Synthesis and use of N-substituted indenoisoquinoline compounds as dual tyrosyl-DNA phosphodiesterase I (Tdp1)- topoisomerase I (Top1) inhibitors
, United States, , ,

tert-Butyl 11-aminoundecylcarbamate Raw materials

tert-Butyl 11-aminoundecylcarbamate Preparation Products

Additional information on tert-Butyl 11-aminoundecylcarbamate

Comprehensive Overview of tert-Butyl 11-aminoundecylcarbamate (CAS No. 937367-26-5): Properties, Applications, and Industry Insights

tert-Butyl 11-aminoundecylcarbamate (CAS No. 937367-26-5) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This carbamate derivative features an 11-carbon alkyl chain terminated with an amino group, protected by a tert-butyl moiety. Its unique structure makes it invaluable for peptide synthesis, drug conjugation, and as a building block in advanced material science. Researchers frequently search for "tert-Butyl 11-aminoundecylcarbamate uses" or "CAS 937367-26-5 solubility," reflecting its growing relevance in targeted drug delivery systems and biodegradable polymers.

The compound’s molecular stability and functional versatility align with current trends in sustainable chemistry and green synthesis. As industries prioritize eco-friendly alternatives, 937367-26-5 gains attention for its potential in reducing toxic byproducts. A frequent query like "Is tert-Butyl 11-aminoundecylcarbamate biodegradable?" underscores this shift. Analytical studies confirm its compatibility with enzymatic cleavage, making it suitable for biomedical applications such as controlled-release formulations and tissue engineering scaffolds.

From a technical perspective, tert-Butyl 11-aminoundecylcarbamate exhibits a melting point range of 85–90°C and moderate solubility in polar solvents like DMSO and methanol. These properties are critical for laboratories optimizing "carbamate coupling reactions" or "amine protection strategies." The compound’s HPLC purity (often >95%) ensures reproducibility in high-throughput screening, a key concern for pharmaceutical developers addressing queries such as "How to purify CAS 937367-26-5?"

Emerging applications include its role in nanoparticle functionalization, where the amino-undecane spacer enhances ligand attachment efficiency. This aligns with searches for "nanocarrier surface modification" and "click chemistry intermediates." Additionally, its low cytotoxicity (in vitro studies) supports adoption in diagnostic probe design, particularly for cancer biomarkers—a hotspot given rising global interest in "precision medicine tools."

Regulatory compliance is another focal point. While 937367-26-5 is not classified as hazardous, proper storage conditions (2–8°C, inert atmosphere) are emphasized in "material safety data sheets" searches. The compound’s shelf life (>24 months under recommended settings) further bolsters its appeal for industrial-scale projects requiring "long-term stable reagents."

In summary, tert-Butyl 11-aminoundecylcarbamate bridges academic innovation and industrial demand, driven by its multifunctional reactivity and alignment with sustainable development goals. As synthetic methodologies evolve, this compound will likely remain pivotal in answering search trends like "next-gen carbamate applications" and "eco-compatible amine protectors."

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